Cas no 921755-45-5 (exo-1-azabicyclo[2.2.1]heptane-2-carboxylic acid;hydrochloride)

exo-1-Azabicyclo[2.2.1]heptane-2-carboxylic acid hydrochloride is a bicyclic amino acid derivative with a rigid, strained scaffold, characterized by its exo-configuration and hydrochloride salt form. The compound features a unique azabicyclo[2.2.1]heptane core, which imparts structural rigidity and stereochemical specificity, making it valuable in medicinal chemistry and asymmetric synthesis. Its carboxylic acid functionality enhances solubility and reactivity, while the hydrochloride salt improves stability and handling. This structure is particularly useful as a chiral building block or intermediate in the synthesis of pharmacologically active compounds, such as enzyme inhibitors or receptor modulators. The constrained geometry of the bicyclic system also facilitates studies on conformational effects in drug design.
exo-1-azabicyclo[2.2.1]heptane-2-carboxylic acid;hydrochloride structure
921755-45-5 structure
Product Name:exo-1-azabicyclo[2.2.1]heptane-2-carboxylic acid;hydrochloride
CAS No:921755-45-5
MF:C7H12ClNO2
MW:177.628681182861
MDL:MFCD28559414
CID:2199514
PubChem ID:15946147
Update Time:2025-11-01

exo-1-azabicyclo[2.2.1]heptane-2-carboxylic acid;hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 1-AZABICYCLO[2.2.1]HEPTANE-2-CARBOXYLIC ACID, (HYDROCHLORIDE) (1:1), (1R,2S,4R)-REL-
    • (2S,4R)-1-Azabicyclo[2.2.1]heptane-2-carboxylic acid hydrochlorid e (1:1)
    • exo-1-azabicyclo[2.2.1]heptane-2-carboxylic acid;hydrochloride
    • (2S,4R)-1-azabicyclo[2.2.1]heptane-2-carboxylic acid;hydrochloride
    • 921755-45-5
    • 1-Azabicyclo[2.2.1]heptane-2-carboxylic acid, hydrochloride (1:1),(1R,2S,4R)-rel-
    • E80837
    • CS-15635
    • AKOS037650984
    • rel-(1R,2S,4R)-1-Azabicyclo[2,2,1]heptane-2-carboxylic acid hydrochloride
    • (1R,2S,4R)-rel-1-Azabicyclo[2.2.1]heptane-2-carboxylic acid hydrochloride
    • (2S,4R)-1-AZABICYCLO[2.2.1]HEPTANE-2-CARBOXYLIC ACID HYDROCHLORIDE
    • (1R,2S,4R)-1-Azabicyclo[2.2.1]heptane-2-carboxylic acid hydrochloride
    • MDL: MFCD28559414
    • Inchi: 1S/C7H11NO2.ClH/c9-7(10)6-3-5-1-2-8(6)4-5;/h5-6H,1-4H2,(H,9,10);1H/t5-,6+;/m1./s1
    • InChI Key: WIPOZJQLXLSYNO-IBTYICNHSA-N
    • SMILES: C([C@@H]1C[C@H]2CC[N@]1C2)(=O)O.Cl

Computed Properties

  • Exact Mass: 177.0556563g/mol
  • Monoisotopic Mass: 177.0556563g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 169
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 40.5Ų

exo-1-azabicyclo[2.2.1]heptane-2-carboxylic acid;hydrochloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Key Organics Ltd
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NAN JING YAO SHI KE JI GU FEN Co., Ltd.
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exo-1-azabicyclo[2.2.1]heptane-2-carboxylic acid;hydrochloride Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Hydrogen bromide Solvents: Water ;  8 h, 110 - 120 °C
1.2 Reagents: Ammonium hydroxide ;  4 h, 60 °C
1.3 Reagents: Sulfuric acid Solvents: Ethanol ;  8 h, reflux; cooled
Reference
Synthesis of Bicyclic Tertiary α-Amino Acids
Strachan, Jon-Paul; Whitaker, Regina C.; Miller, Craig H.; Bhatti, Balwinder S., Journal of Organic Chemistry, 2006, 71(26), 9909-9911

exo-1-azabicyclo[2.2.1]heptane-2-carboxylic acid;hydrochloride Raw materials

exo-1-azabicyclo[2.2.1]heptane-2-carboxylic acid;hydrochloride Preparation Products

Additional information on exo-1-azabicyclo[2.2.1]heptane-2-carboxylic acid;hydrochloride

Recent Advances in the Study of exo-1-azabicyclo[2.2.1]heptane-2-carboxylic acid;hydrochloride (CAS: 921755-45-5)

The compound exo-1-azabicyclo[2.2.1]heptane-2-carboxylic acid;hydrochloride (CAS: 921755-45-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This bicyclic amino acid derivative, characterized by its rigid scaffold, serves as a valuable building block in drug discovery, particularly in the design of enzyme inhibitors and receptor modulators. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, shedding light on its mechanism of action and pharmacological potential.

A key area of investigation has been the compound's role as a precursor or intermediate in the synthesis of more complex molecules. Researchers have developed novel synthetic routes to improve the yield and purity of exo-1-azabicyclo[2.2.1]heptane-2-carboxylic acid;hydrochloride, leveraging advanced techniques such as asymmetric catalysis and flow chemistry. These advancements have facilitated its broader application in medicinal chemistry, enabling the efficient production of derivatives with enhanced biological activity.

In terms of biological activity, recent studies have explored the compound's potential as a modulator of neurotransmitter systems. Preliminary findings suggest that it may interact with GABAergic or glutamatergic pathways, making it a candidate for the treatment of neurological disorders such as epilepsy and anxiety. Additionally, its structural similarity to proline has prompted investigations into its use as a peptide mimic, with potential applications in the development of protease inhibitors and other therapeutic peptides.

Another promising direction involves the incorporation of exo-1-azabicyclo[2.2.1]heptane-2-carboxylic acid;hydrochloride into larger molecular frameworks to enhance binding affinity and selectivity. For instance, researchers have successfully integrated it into macrocyclic compounds, which exhibit improved pharmacokinetic properties and target engagement. These efforts highlight the compound's versatility and its potential to address unmet medical needs in areas such as oncology and infectious diseases.

Despite these advancements, challenges remain in optimizing the compound's solubility and bioavailability. Recent work has addressed these issues through the development of prodrug strategies and formulation improvements, aiming to enhance its therapeutic efficacy. Furthermore, computational modeling and structure-activity relationship (SAR) studies have provided valuable insights into the molecular interactions governing its biological effects, guiding the design of next-generation derivatives.

In conclusion, exo-1-azabicyclo[2.2.1]heptane-2-carboxylic acid;hydrochloride (CAS: 921755-45-5) represents a promising scaffold in drug discovery, with recent research underscoring its synthetic accessibility and diverse pharmacological potential. Ongoing studies are expected to further elucidate its therapeutic applications and pave the way for its clinical development. The compound's unique structural features and biological activity make it a compelling subject for future investigations in the chemical biology and pharmaceutical sciences.

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